Cas no 1806887-54-6 (Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806887-54-6
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4857488
• Update Time: 2025-05-24

Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)5-3-6(8(11)12)9(14)15-7(5)4-13/h3,8H,2,4,13H2,1H3,(H2,14,15)
• InChI Key： BTJZDVBOJYSRIP-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(CN)C(C(=O)OCC)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.2
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate

Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806887-54-6): A Comprehensive Overview

Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806887-54-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. Its unique chemical properties, including the presence of multiple functional groups such as amino and carboxylate moieties, make it a versatile building block for synthetic chemistry.

The molecular formula of Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate is C₁₂H₁₄F₂N₃O₃, reflecting its complex composition. The compound features a pyridine core substituted with an ethyl ester group at the 5-position, an amino group at the 2-position, an aminomethyl group at the 6-position, and a difluoromethyl group at the 3-position. This arrangement of functional groups imparts distinct reactivity and binding characteristics, making it a valuable candidate for medicinal chemistry investigations.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential pharmacological activities. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological effects. The presence of multiple nitrogen atoms in the structure of Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate enhances its ability to interact with biological targets such as enzymes and receptors. This property is particularly relevant in the context of developing drugs that target neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The ethyl ester group can be readily hydrolyzed to yield the corresponding carboxylic acid, which can then be further functionalized through various chemical transformations. This flexibility makes it an attractive scaffold for designing molecules with tailored properties. For instance, modifications at the 3-position difluoromethyl group have been shown to enhance metabolic stability and binding affinity in drug candidates.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacokinetic properties, including increased lipophilicity and resistance to metabolic degradation. In the case of Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate, the difluoromethyl group is strategically positioned to influence both electronic and steric properties of the molecule. This can be particularly advantageous when designing drugs that require precise interactions with biological targets.

Recent studies have highlighted the importance of amine functionalities in drug design. Amines are known to participate in hydrogen bonding and salt formation, which are critical for achieving high binding affinity and selectivity. The presence of both primary and secondary amine groups in Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate provides multiple opportunities for interactions with biological systems. This feature makes it a promising candidate for developing drugs that target enzymes with amine-binding pockets or receptors with amine-dependent signaling pathways.

The aminomethyl group at the 6-position adds another layer of complexity to this compound's structure. This moiety can serve as a handle for further derivatization, allowing chemists to explore new chemical space. For example, it can be used to attach other functional groups or to link multiple fragments together in a library synthesis approach. Such strategies are increasingly employed in high-throughput screening campaigns to identify lead compounds with desired biological activities.

In the context of drug discovery, computational methods play a crucial role in predicting the properties and potential activities of novel compounds. Molecular modeling techniques have been used to evaluate how Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate might interact with various biological targets. These studies have provided valuable insights into its binding mode and potential pharmacological effects. For instance, simulations have suggested that this compound could bind effectively to certain enzyme active sites, making it a candidate for developing inhibitors against relevant therapeutic targets.

The synthesis of complex organic molecules often presents significant challenges due to multiple reaction steps and potential side products. However, advances in synthetic methodology have made it increasingly feasible to construct intricate structures like that of Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to achieve high yields and selectivity in multi-step syntheses. These developments have accelerated the process of bringing new drug candidates from laboratory bench to clinical trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science and agrochemicals as well. For example, derivatives of this compound could be explored as intermediates for developing novel polymers or as active ingredients in crop protection agents. The versatility of its molecular framework allows for diverse modifications that can tailor its properties for specific applications.

In conclusion, Ethyl 2-amino-6-(aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806887-54-6) represents a promising candidate for further exploration in pharmaceutical research and beyond. Its complex molecular architecture, rich functionalization possibilities, and favorable physicochemical properties make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, its significance in science and industry is likely to grow.